Cas no 1206979-27-2 (Methyl 1-chloroisoquinoline-5-carboxylate)

Methyl 1-chloroisoquinoline-5-carboxylate structure
1206979-27-2 structure
Product Name:Methyl 1-chloroisoquinoline-5-carboxylate
CAS No:1206979-27-2
MF:C11H8ClNO2
MW:221.639721870422
CID:1209953
PubChem ID:72213626
Update Time:2025-04-20

Methyl 1-chloroisoquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 1-chloroisoquinoline-5-carboxylate
    • 1206979-27-2
    • JRMLTRHNDMMVOR-UHFFFAOYSA-N
    • DA-19335
    • SCHEMBL16735228
    • AB73866
    • Inchi: 1S/C11H8ClNO2/c1-15-11(14)9-4-2-3-8-7(9)5-6-13-10(8)12/h2-6H,1H3
    • InChI Key: JRMLTRHNDMMVOR-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=C(C(=O)OC)C=2C=CN=1

Computed Properties

  • Exact Mass: 221.0243562g/mol
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2Ų
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